Pyridine-3-sulfonyl chloride hydrochloride

• IUPAC Name: pyridine-3-sulfonyl chloride;hydrochloride
• InChI: InChI=1S/C5H4ClNO2S.ClH/c6-10(8,9)5-2-1-3-7-4-5;/h1-4H;1H
• InChI Key: VIVPWOMJFLICOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)S(=O)(=O)Cl.Cl
• Molecular Formula: C5H5Cl2NO2S
• DSSTOX Substance ID: DTXSID20502990
• Molecular Weight: 214.07 g/mol
• CAS RN: 42899-76-3

Description

Pyridine-3-sulfonyl chloride hydrochloride (PSCH) is a chemical compound that has a wide range of uses in scientific research and laboratory experiments. PSCH is a white crystalline solid that is soluble in water, alcohol, and ether. It is a derivative of pyridine, a six-membered aromatic heterocyclic compound that is found in many organic compounds. PSCH has been used in a variety of applications, including in the synthesis of pharmaceuticals, the production of dyes and pigments, and in the synthesis of various organic compounds.

Scientific Research Applications

Chemical Synthesis and Reactions

Pyridine-3-sulfonyl chloride hydrochloride has been studied for its reactivity in various chemical synthesis processes. One study demonstrated its reaction with hydrazine to produce hydrazides, which led to the formation of semicarbazides and a series of hydrazones. Additionally, this compound was shown to react with sodium azide, yielding azides that could further react with norbornene and triphenylphosphine. Notably, this compound can be hydrolyzed to sulfonic acid by boiling with ethanol, and its reaction with β-diketones affords pyrazoles (Cremlyn, Jones, Swinbourne, & Yung, 1980).

Catalysis

Research has explored the use of sulfonic acid functionalized pyridinium chloride, derived from this compound, as a catalyst. This material has proven efficient in the synthesis of hexahydroquinolines through multi-component condensation reactions (Khazaei et al., 2013). Another study employed it as a catalyst for synthesizing 12-aryl-8,9,10,12-tetrahydrobenzo[a]-xanthen-11-ones, highlighting its role in solvent-free synthesis processes (Moosavi‐Zare et al., 2013).

Polymer Science

In polymer science, this compound has been used to synthesize fluorinated polyamides containing pyridine and sulfone moieties. These polymers exhibited desirable properties like high thermal stability and low dielectric constants, making them suitable for various applications (Liu et al., 2013).

Medicinal Chemistry

In the field of medicinal chemistry, this compound has facilitated the synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides. A parallel medicinal chemistry protocol was developed for the synthesis of pyrazole-4-sulfonamides using a sulfur-functionalized aminoacrolein derivative, demonstrating the compound's utility in creating diverse heterocyclic structures (Tucker, Chenard, & Young, 2015).

Mechanism of Action

Target of Action

Pyridine-3-sulfonyl chloride hydrochloride is primarily used as a reagent in the synthesis of pyrimidine derivatives . These derivatives have shown anti-proliferative activity against negative breast cancer cells .

Mode of Action

The compound interacts with its targets through a process known as diazotation of 3-aminopyridines, followed by substitution of diazo group with sulfonyl group . This results in the formation of intermediate pyridine-3-sulfonyl chlorides, which are then hydrolyzed to sulfonic acids .

Biochemical Pathways

The biochemical pathways affected by this compound involve the synthesis of pyrimidine derivatives. The compound is used to synthesize new pyridine-3-sulfonyl chlorides as synthons for the preparation of N-substituted sulfonic acids and sulfonyl amides .

Result of Action

The molecular and cellular effects of this compound’s action are primarily seen in its anti-proliferative activity against negative breast cancer cells . This suggests that the compound may have potential therapeutic applications in the treatment of this type of cancer.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is sensitive to moisture . Therefore, it should be handled in a well-ventilated place under inert gas (nitrogen or argon) at 2-8°C . Contact with water liberates toxic gas .

Future Directions

Pyridine-3-sulfonyl chloride hydrochloride is an essential medical intermediate and is widely applied to the synthesis of medicines. It is mainly used for preparing TAK-438 (vonoprazan fumarate), which is a novel orally active potassium-competitive acid blocker, developed as an antisecretory drug.

Biochemical Analysis

Biochemical Properties

It is known that sulfonyl chloride compounds can react with amines to form sulfonamides , which are a class of compounds that can interact with various enzymes and proteins. The exact nature of these interactions would depend on the specific structure of the resulting sulfonamide.

Cellular Effects

It is known that the compound has anti-proliferative activity against negative breast cancer cells . This suggests that Pyridine-3-sulfonyl chloride hydrochloride may influence cell function and potentially impact cell signaling pathways, gene expression, and cellular metabolism.

Synthesis routes and methods I

Procedure details

A mixture of 3-pyridinesulfonic acid (50.0 g), phosphorus pentachloride (80.0 g) and phosphorus oxychloride (100 mL) was stirred at 120° C. for 8 hr. Under a nitrogen atmosphere, the mixture was cooled to room temperature, and chloroform (dehydrated, 330 mL) was added. Hydrogen chloride was blown in, and the precipitated crystals were collected by filtration and washed with chloroform (dehydrated) to give the title compound as a white solid (yield 54.7 g, 81%).

Synthesis routes and methods II

Procedure details

A mixture of pyridine-3-sulfonic acid (15.0 g), phosphorous pentachloride (24.0 g) and phosphorous oxychloride (30 mL) was heated to 120° C. for 16 h. The reaction was cooled to room temperature, and the resulting suspension was saturated with HCl (g). A white precipitate was collected, washed with CHCl3, and dried in vacuo to afford the title compound (15.6 g). 1H NMR (400 MHz, DMSO) δ 8.98 (s, 1H), 8.85 (d, 1H), 8.66 (d, 1H), 8.02 (t, 1H).

Synthesis routes and methods III

Procedure details

1 g (6.3 mmol) of pyridine-3-sulphonic acid and 1.4 g (6.7 mmol) of phosphorus pentachloride are stirred for 2 hours at 150° C. After cooling, excess phosphorus pentachloride is eliminated in vacuo. The crude product is further reacted immediately.

Synthesis routes and methods IV

Procedure details

Pyridine-3-sulfonic acid (3.00 g, 18.8 mmol) and PCl5 (4.79 g, 23.0 mmol) were mixed in POCl3 (6 mL). The reaction was stirred and refluxed at 120° C. over night (15 h). Cooled to rt., diluted with CHCl3 (20 mL) and saturated with HCl (g). This gave a white precipitation, which was filtered off, washed with CHCl3 and dried under reduced pressure to give the title compound (3.36 μg, 83%) as a white powder.